6H-DIBENZ(c,g)AZONINE, 5,7,12,13-TETRAHYDRO-6-(2-CHLOROETHYL)-

• CAS No.: 28312-77-8
• Molecular Formula: C18H20ClN
• Molecular Weight: 285.8 g/mol
• IUPAC Name: 6-(2-chloroethyl)-5,7,12,13-tetrahydrobenzo[d][2]benzazonine
• InChI: InChI=1S/C18H20ClN/c19-11-12-20-13-17-7-3-1-5-15(17)9-10-16-6-2-4-8-18(16)14-20/h1-8H,9-14H2
• InChI Key: QWKQIPXLIGROLQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2CN(CC3=CC=CC=C31)CCCl

Description

6H-DIBENZ(c,g)AZONINE, 5,7,12,13-TETRAHYDRO-6-(2-CHLOROETHYL)- is a chemical compound with the molecular formula C18H20ClN.

Preparation Methods

Synthetic Routes and Reaction Conditions

Industrial Production Methods

it is likely that large-scale synthesis would involve optimization of the laboratory-scale methods to ensure efficiency and cost-effectiveness .

Chemical Reactions Analysis

Types of Reactions

6H-DIBENZ(c,g)AZONINE, 5,7,12,13-TETRAHYDRO-6-(2-CHLOROETHYL)- can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can be carried out to modify the functional groups present in the compound.

Substitution: The compound can undergo substitution reactions, where one functional group is replaced by another

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents, reducing agents, and various catalysts. The specific conditions, such as temperature, pressure, and solvent, depend on the desired reaction and product .

Major Products Formed

The major products formed from these reactions vary depending on the type of reaction and the conditions used. For example, oxidation may yield different oxidized derivatives, while substitution reactions may produce various substituted compounds .

Scientific Research Applications

6H-DIBENZ(c,g)AZONINE, 5,7,12,13-TETRAHYDRO-6-(2-CHLOROETHYL)- has several scientific research applications, including:

Chemistry: It is used as a precursor in the synthesis of other complex molecules.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a drug candidate.

Industry: The compound may have applications in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 6H-DIBENZ(c,g)AZONINE, 5,7,12,13-TETRAHYDRO-6-(2-CHLOROETHYL)- involves its interaction with specific molecular targets and pathways.

Comparison with Similar Compounds

Similar Compounds

6-(2-CHLOROPROPYL)-5,7,12,13-TETRAHYDRO-6H-DIBENZ[c,g]AZONINE: This compound is structurally similar but has a different substituent group.

5H-Dibenz[c,g]azonine,6-(2-chloroethyl)-6,7,12,13-tetrahydro-: Another closely related compound with similar properties

Uniqueness

6H-DIBENZ(c,g)AZONINE, 5,7,12,13-TETRAHYDRO-6-(2-CHLOROETHYL)- is unique due to its specific chemical structure and the presence of the 2-chloroethyl group, which imparts distinct chemical and biological properties .